Cas no 1807264-21-6 (2-Bromo-N,6-dimethyl-3-nitroaniline)

2-Bromo-N,6-dimethyl-3-nitroaniline is a halogenated nitroaniline derivative with a molecular formula of C₈H₉BrN₂O₂. This compound features a bromo substituent at the 2-position and a nitro group at the 3-position, along with methyl groups on the nitrogen and the 6-position of the aromatic ring. Its well-defined structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The presence of both bromo and nitro groups enhances its reactivity in substitution and coupling reactions. High purity and stability under controlled conditions ensure consistent performance in research and industrial applications. Proper handling is required due to its potential toxicity and reactivity.

2-Bromo-N,6-dimethyl-3-nitroaniline structure

1807264-21-6 structure

Product Name:2-Bromo-N,6-dimethyl-3-nitroaniline

CAS No:1807264-21-6

MF:C₈H₉BrN₂O₂

MW:245.073261022568

CID:4977948

Update Time:2025-06-08

2-Bromo-N,6-dimethyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-N,6-dimethyl-3-nitroaniline
- Inchi： 1S/C8H9BrN2O2/c1-5-3-4-6(11(12)13)7(9)8(5)10-2/h3-4,10H,1-2H3
- InChI Key： HFHFZJZZKJOXQF-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C)=C1NC)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 195
XLogP3: 2.8
Topological Polar Surface Area: 57.8

2-Bromo-N,6-dimethyl-3-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013015586-1g	2-Bromo-N,6-dimethyl-3-nitroaniline	1807264-21-6	97%	1g	1,534.70 USD	2021-06-25

2-Bromo-N,6-dimethyl-3-nitroaniline Related Literature

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Additional information on 2-Bromo-N,6-dimethyl-3-nitroaniline

Recent Advances in the Study of 2-Bromo-N,6-dimethyl-3-nitroaniline (CAS: 1807264-21-6)

2-Bromo-N,6-dimethyl-3-nitroaniline (CAS: 1807264-21-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its reactivity, biological activity, and potential as a building block for drug discovery.

One of the key areas of research involving 2-Bromo-N,6-dimethyl-3-nitroaniline is its role in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it a promising candidate for the design of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Bromo-N,6-dimethyl-3-nitroaniline exhibited potent inhibitory activity against certain tyrosine kinases, with IC50 values in the nanomolar range. This finding opens new avenues for the development of targeted cancer therapies.

In addition to its pharmaceutical applications, 2-Bromo-N,6-dimethyl-3-nitroaniline has also been investigated for its potential in agrochemicals. Researchers have synthesized a series of analogs to evaluate their herbicidal and fungicidal properties. Preliminary results indicate that certain derivatives show promising activity against common plant pathogens, suggesting potential use in crop protection. However, further studies are needed to assess their environmental impact and safety profiles.

The synthesis and characterization of 2-Bromo-N,6-dimethyl-3-nitroaniline have also been refined in recent years. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the purity and structural integrity of the compound. Moreover, computational chemistry approaches, including density functional theory (DFT) calculations, have provided insights into its electronic properties and reactivity patterns. These advancements facilitate the rational design of new derivatives with enhanced biological activity.

Despite these promising developments, challenges remain in the large-scale production and application of 2-Bromo-N,6-dimethyl-3-nitroaniline. Issues such as yield optimization, cost-effectiveness, and scalability need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate laboratory findings into practical solutions.

In conclusion, 2-Bromo-N,6-dimethyl-3-nitroaniline (CAS: 1807264-21-6) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and optimize its derivatives for clinical and agricultural use.